Cas no 1805710-55-7 (4-(2-Chloropropanoyl)-2-methylbenzyl alcohol)

• Product Name: 4-(2-Chloropropanoyl)-2-methylbenzyl alcohol
• CAS No: 1805710-55-7
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5000396
• Update Time: 2025-10-16

4-(2-Chloropropanoyl)-2-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloropropanoyl)-2-methylbenzyl alcohol

• Inchi： 1S/C11H13ClO2/c1-7-5-9(11(14)8(2)12)3-4-10(7)6-13/h3-5,8,13H,6H2,1-2H3
• InChI Key： BMCQXWPJNKULQB-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(CO)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 4-(2-Chloropropanoyl)-2-methylbenzyl alcohol

Comprehensive Overview of 4-(2-Chloropropanoyl)-2-methylbenzyl alcohol (CAS No. 1805710-55-7)

4-(2-Chloropropanoyl)-2-methylbenzyl alcohol (CAS No. 1805710-55-7) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chloropropanoyl group and a methylbenzyl alcohol moiety, makes it a valuable building block for researchers focusing on drug discovery and material science. The compound's CAS number 1805710-55-7 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry.

In recent years, the demand for 4-(2-Chloropropanoyl)-2-methylbenzyl alcohol has surged due to its role in developing novel bioactive molecules. Researchers often inquire about its synthesis methods, solubility properties, and reactivity with nucleophiles, which are critical for optimizing reaction pathways. The compound's 2-methylbenzyl alcohol segment contributes to its stability, while the chloropropanoyl group enhances electrophilic characteristics, enabling diverse derivatization.

From an industrial perspective, CAS 1805710-55-7 aligns with trends favoring sustainable and efficient synthetic routes. Laboratories prioritize questions about its purification techniques and scalability, especially when producing high-purity batches for commercial applications. Environmental considerations also drive interest in green chemistry alternatives for its production, reducing waste and energy consumption.

The compound's spectroscopic data (e.g., NMR and IR spectra) are frequently requested, as they aid in structural verification during quality control. Analytical chemists emphasize its chromatographic behavior under HPLC conditions, ensuring reproducibility in research. Additionally, its thermal stability and storage recommendations are common topics in technical forums, addressing practical handling concerns.

Emerging applications of 4-(2-Chloropropanoyl)-2-methylbenzyl alcohol include its use in peptide coupling and heterocyclic compound synthesis, areas gaining traction in medicinal chemistry. Patent literature highlights its utility in creating kinase inhibitors and antimicrobial agents, linking it to cutting-edge therapeutic development. This versatility positions the compound as a focal point for innovation in life sciences.

Safety profiles and regulatory compliance for CAS 1805710-55-7 are meticulously documented, with SDS sheets detailing proper lab protocols. While non-hazardous under standard conditions, users often search for compatibility with common reagents and inert atmosphere handling to prevent undesired side reactions. Such precautions underscore its integration into GMP-compliant workflows.

In summary, 4-(2-Chloropropanoyl)-2-methylbenzyl alcohol exemplifies the intersection of synthetic utility and scientific innovation. Its CAS number 1805710-55-7 serves as a gateway to extensive research, while its structural features inspire advancements across multiple disciplines. As industries prioritize high-efficiency intermediates, this compound remains a cornerstone for future breakthroughs.